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Compound of Interest

Compound Name: 2-Ethylpropanediamide

CAS No.: 6082-49-1

Cat. No.: B1266928

Get Quote

Disclaimer: As of the date of this publication, a specific Safety Data Sheet (SDS) for 2-
Ethylpropanediamide (CAS No. 6082-49-1) with comprehensive disposal guidelines is not

readily available in public databases. The following procedures are based on the fundamental

principles of laboratory safety, regulatory guidelines for chemical waste management, and the

known properties of analogous aliphatic amide compounds. This guide is intended for

researchers, scientists, and drug development professionals and should be used in conjunction

with your institution's specific Chemical Hygiene Plan and in compliance with all local, state,

and federal regulations.

Understanding the Compound: 2-
Ethylpropanediamide
2-Ethylpropanediamide is a chemical compound with the molecular formula C5H10N2O2.[1]

While specific toxicological and reactivity data are limited, its structure, featuring two amide

functional groups, suggests it should be handled with the care afforded to all laboratory

chemicals. Amide-containing compounds can exhibit a range of biological activities and

potential hazards. In the absence of specific data, a cautious approach is warranted.
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Key Properties (where available):

Property Value Source

CAS Number 6082-49-1 ChemSrc[1]

Molecular Formula C5H10N2O2 ChemSrc[1]

Molecular Weight 130.145 g/mol ChemSrc[1]

Density 1.151 g/cm³ ChemSrc[1]

Boiling Point 389.2 °C at 760 mmHg ChemSrc[1]

Core Principles of Chemical Waste Disposal
The disposal of any chemical waste is governed by regulations set forth by agencies such as

the Environmental Protection Agency (EPA) and the Occupational Safety and Health

Administration (OSHA).[2] The primary goal is to ensure the safety of laboratory personnel and

to protect the environment.[2]

The Hierarchy of Waste Management:

Reduction: The most effective way to manage waste is to minimize its generation in the first

place. This can be achieved by carefully planning experiments and using the smallest

necessary quantities of materials.

Reuse: If possible and safe, consider reusing surplus materials.

Recycling: Where applicable, chemical recycling programs should be utilized.

Proper Disposal: When waste cannot be avoided, it must be disposed of in a safe and

compliant manner.[2]

Personal Protective Equipment (PPE)
Before handling 2-Ethylpropanediamide for disposal, it is essential to wear appropriate

Personal Protective Equipment (PPE). Even in the absence of specific toxicity data, the

following should be considered standard practice:
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Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn.

Body Protection: A standard laboratory coat is required.

Respiratory Protection: While not expected to be highly volatile due to its boiling point, if

there is a risk of generating dust or aerosols, a NIOSH-approved respirator may be

necessary. Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.

Step-by-Step Disposal Procedure for 2-
Ethylpropanediamide
The following procedure outlines the recommended steps for the disposal of 2-
Ethylpropanediamide waste.

Step 1: Waste Identification and Segregation

Hazard Assessment: In the absence of a specific SDS, treat 2-Ethylpropanediamide as a

potentially hazardous chemical. Do not assume it is benign.

Waste Segregation: Do not mix 2-Ethylpropanediamide waste with other waste streams

unless explicitly permitted by your institution's waste management guidelines. Improper

mixing of chemicals can lead to dangerous reactions. All waste must be handled in

accordance with local, state, and federal regulations.[2]

Step 2: Containerization

Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting 2-Ethylpropanediamide waste. High-density polyethylene (HDPE) containers are

generally suitable for a wide range of chemical wastes.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "2-Ethylpropanediamide". The accumulation start date should

also be recorded on the label.
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Step 3: Accumulation and Storage

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

should be at or near the point of generation.

Storage Conditions: Keep the container tightly sealed when not in use. Store it in a cool, dry,

and well-ventilated area, away from incompatible materials.

Step 4: Disposal Request and Pickup

Contact Environmental Health and Safety (EHS): Once the container is full or has been in

accumulation for the maximum allowable time according to your institution's policy, contact

your EHS department to arrange for pickup.

Documentation: Complete any necessary waste disposal forms or manifests as required by

your institution and regulatory agencies.

Decontamination of Empty Containers
Empty containers that once held 2-Ethylpropanediamide must also be disposed of properly.

Triple Rinsing:

Rinse the container three times with a suitable solvent (e.g., water or an appropriate

organic solvent in which 2-Ethylpropanediamide is soluble).

The first rinseate is considered hazardous waste and must be collected and disposed of

with the chemical waste. Subsequent rinseates may also need to be collected, depending

on local regulations.

Container Disposal: After triple rinsing and air-drying, the container can typically be disposed

of as non-hazardous waste. However, confirm this with your institution's EHS department.

Deface or remove the original label before disposal.

Spill and Emergency Procedures
In the event of a spill:
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Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

Consult SDS (if available): If an SDS for a similar compound is being used as a reference,

consult its spill cleanup procedures.

Cleanup: For small spills, use an absorbent material (e.g., vermiculite, sand, or a commercial

absorbent pad) to contain and clean up the spill. Wear appropriate PPE during cleanup.

Dispose of Cleanup Materials: All materials used for cleanup should be placed in a sealed

container, labeled as hazardous waste, and disposed of through your EHS department.

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-ethylpropanediamide | CAS#:6082-49-1 | Chemsrc [chemsrc.com]

2. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [A Guide to the Proper Disposal of 2-
Ethylpropanediamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266928/docs#a-guide-to-the-proper-disposal-of-2-
ethylpropanediamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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